![molecular formula C18H20BrNO5S B3446775 4-methoxyphenyl 4-bromo-3-[(diethylamino)sulfonyl]benzoate](/img/structure/B3446775.png)
4-methoxyphenyl 4-bromo-3-[(diethylamino)sulfonyl]benzoate
Overview
Description
4-methoxyphenyl 4-bromo-3-[(diethylamino)sulfonyl]benzoate is a chemical compound that belongs to the class of benzoate derivatives. It is commonly used in scientific research as a tool to study the biochemical and physiological effects of various compounds. In
Mechanism of Action
The mechanism of action of 4-methoxyphenyl 4-bromo-3-[(diethylamino)sulfonyl]benzoate is not fully understood. However, it is known to interact with proteins and enzymes, altering their activity and function. It has been shown to inhibit the activity of certain enzymes, such as proteases and kinases, and to modulate the activity of ion channels.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-methoxyphenyl 4-bromo-3-[(diethylamino)sulfonyl]benzoate are diverse and depend on the specific compound or enzyme being studied. It has been shown to have anti-inflammatory, analgesic, and anti-tumor effects. It has also been used to study the role of proteins and enzymes in various biological processes, such as cell signaling and gene expression.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-methoxyphenyl 4-bromo-3-[(diethylamino)sulfonyl]benzoate in lab experiments is its versatility. It can be used to study a wide range of compounds and enzymes, making it a valuable tool for researchers. However, there are also limitations to its use. It can be toxic to cells and may interfere with normal biological processes, making it important to use caution when working with this compound.
Future Directions
There are many possible future directions for research involving 4-methoxyphenyl 4-bromo-3-[(diethylamino)sulfonyl]benzoate. One area of interest is the development of new drugs and therapies based on its anti-inflammatory and anti-tumor properties. Another area of research is the study of the role of specific enzymes and proteins in various biological processes, using 4-methoxyphenyl 4-bromo-3-[(diethylamino)sulfonyl]benzoate as a tool. Additionally, new methods for synthesizing and using this compound may be developed, expanding its usefulness in scientific research.
Scientific Research Applications
4-methoxyphenyl 4-bromo-3-[(diethylamino)sulfonyl]benzoate is commonly used in scientific research as a tool to study the biochemical and physiological effects of various compounds. It is used as a labeling reagent for proteins and peptides, as well as a fluorescent probe for the detection of enzyme activity. It has also been used in the development of new drugs and therapies.
properties
IUPAC Name |
(4-methoxyphenyl) 4-bromo-3-(diethylsulfamoyl)benzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20BrNO5S/c1-4-20(5-2)26(22,23)17-12-13(6-11-16(17)19)18(21)25-15-9-7-14(24-3)8-10-15/h6-12H,4-5H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UKYCQPNPNGHMTD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)S(=O)(=O)C1=C(C=CC(=C1)C(=O)OC2=CC=C(C=C2)OC)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20BrNO5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Methoxyphenyl) 4-bromo-3-(diethylsulfamoyl)benzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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